1-Benzyl-2-(pyrrolidin-2-yl)piperidine

• Molecular Formula: C16H24N2
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 1-benzyl-2-pyrrolidin-2-ylpiperidine
• InChI: InChI=1S/C16H24N2/c1-2-7-14(8-3-1)13-18-12-5-4-10-16(18)15-9-6-11-17-15/h1-3,7-8,15-17H,4-6,9-13H2
• InChI Key: UXGJJTRXGGGAKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2CCCN2)CC3=CC=CC=C3

Description

1-Benzyl-2-(pyrrolidin-2-yl)piperidine is a chemical compound that features a piperidine ring substituted with a benzyl group and a pyrrolidin-2-yl group

Preparation Methods

The synthesis of 1-Benzyl-2-(pyrrolidin-2-yl)piperidine typically involves the construction of the piperidine ring followed by the introduction of the benzyl and pyrrolidin-2-yl groups. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For example, the piperidine ring can be formed through the hydrogenation of pyridine derivatives or via cyclization reactions involving amines and aldehydes . The benzyl group can be introduced through benzylation reactions, while the pyrrolidin-2-yl group can be added via nucleophilic substitution reactions .

Chemical Reactions Analysis

1-Benzyl-2-(pyrrolidin-2-yl)piperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Scientific Research Applications

1-Benzyl-2-(pyrrolidin-2-yl)piperidine has several applications in scientific research:

Medicinal Chemistry: This compound is used as a scaffold for the development of new drugs, particularly those targeting the central nervous system.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biological Studies: Researchers use this compound to study its interactions with biological targets, such as enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-Benzyl-2-(pyrrolidin-2-yl)piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyl and pyrrolidin-2-yl groups contribute to the compound’s binding affinity and selectivity towards these targets. The piperidine ring provides structural stability and enhances the compound’s ability to interact with biological macromolecules .

Comparison with Similar Compounds

1-Benzyl-2-(pyrrolidin-2-yl)piperidine can be compared with other similar compounds, such as:

1-Benzylpiperidine: Lacks the pyrrolidin-2-yl group, resulting in different biological activity and chemical properties.

2-(Pyrrolidin-2-yl)piperidine: Lacks the benzyl group, leading to variations in its interactions with biological targets.

1-Benzyl-2-(pyrrolidin-2-yl)pyrrolidine: Contains a pyrrolidine ring instead of a piperidine ring, affecting its chemical reactivity and biological activity.